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Compound of Interest

Compound Name: (R)-1,3-Dimethyl-piperazin-2-one

CAS No.: 1240300-33-7

Cat. No.: B3365508

Get Quote

Executive Summary
(R)-1,3-Dimethyl-piperazin-2-one is a chiral heterocyclic scaffold that functions as a structural

mimic of acetylated lysine residues.[1][2] In the context of epigenetic drug discovery, it serves

as the "warhead" for a class of potent inhibitors targeting BET bromodomains (BRD2, BRD3,

BRD4, and BRDT). Unlike traditional benzodiazepine-based inhibitors (e.g., JQ1), the

piperazinone scaffold offers distinct physicochemical properties and stereochemical control,

enabling the development of bivalent inhibitors (e.g., AZD5153) that simultaneously engage

two bromodomains to achieve picomolar potency.[1]

Core Mechanism: Epigenetic Mimicry[2]
The fundamental mechanism of action relies on molecular mimicry. The BET family of proteins

recognizes acetylated lysine residues on histone tails via a conserved hydrophobic pocket.

(R)-1,3-Dimethyl-piperazin-2-one hijacks this recognition system.[1][2]

2.1. Structural Homology & Binding Kinetics
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The pharmacophore mimics the acetyl-lysine (KAc) side chain through precise atom-to-atom

mapping:

Carbonyl Oxygen (C=O): Acts as a hydrogen bond acceptor.[1][2] It forms a critical hydrogen

bond with the conserved Asparagine (Asn140 in BRD4) residue at the base of the

bromodomain pocket.[2] This interaction mimics the H-bond formed by the natural acetyl

group of lysine.[2]

1-Methyl Group: Projects into the hydrophobic "ZA channel," displacing conserved water

molecules and increasing binding entropy.[1]

Piperazinone Ring: Provides a rigid scaffold that fills the acetyl-lysine binding pocket,

engaging in Van der Waals interactions with the "WPF shelf" (W81, P82, F83).[1]

2.2. Stereochemical Necessity: The (R)-Enantiomer
The chirality at the C3 position is non-negotiable for high-affinity binding.[1][2]

The (R)-Configuration: Orients the C3-methyl group away from steric clashes within the

narrow binding pocket, directing the linker (in bivalent drugs) towards the solvent-exposed

exit vector.[1][2]

The (S)-Enantiomer: Would likely cause steric interference with the "ZA loop" residues,

drastically reducing binding affinity (typically >100-fold loss in potency).[1][2]

2.3. The Bivalent "Clamp" Mechanism (AZD5153 Case Study)
In advanced drug design, two (R)-1,3-dimethyl-piperazin-2-one units are chemically linked.[1]

[2] This creates a bivalent inhibitor capable of two distinct binding modes:

Intra-molecular Binding: The molecule "clamps" onto a single BET protein molecule,

occupying both Bromodomain 1 (BD1) and Bromodomain 2 (BD2) simultaneously.[1][2]

Inter-molecular Binding: Cross-linking two separate BET proteins.[1]

This mechanism leads to residence times significantly longer than monovalent inhibitors,

resulting in more durable suppression of oncogenes like c-MYC.
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Visualization of Signaling & Binding
The following diagram illustrates the mechanistic pathway from the pharmacophore binding to

the downstream phenotypic effect.

(R)-1,3-Dimethyl-piperazin-2-one
(Warhead)

BET Bromodomains
(BRD4 BD1/BD2)

 High Affinity Binding
(H-bond to Asn140)

Competitive Displacement
of Acetyl-Lysine

 Occupies KAc Pocket

Chromatin Remodeling
(Super-Enhancers)

 Evicts BRD4 from Chromatin

Suppression of Oncogenes
(c-MYC, BCL2)

 Downregulates Transcription

Apoptosis & Cell Cycle Arrest
(G1 Phase)

 Therapeutic Effect

Click to download full resolution via product page

Caption: Mechanistic cascade of (R)-1,3-dimethyl-piperazin-2-one acting as a BET

bromodomain inhibitor.[1][2][3]
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Experimental Protocols
To validate the mechanism of action of this pharmacophore, the following workflows are

standard in drug discovery.

4.1. Synthesis of the Chiral Core[4]
Objective: Synthesize enantiopure (R)-1,3-dimethyl-piperazin-2-one.

Methodology:

Starting Material: (R)-Alanine methyl ester or N-methyl-(R)-alanine.[1][2]

Cyclization: React with N-(2-chloroethyl)amine derivatives or via reductive amination of

glyoxal derivatives followed by cyclization.[1][2]

Purification: Chiral HPLC or recrystallization to ensure ee > 98%.

Validation: Polarimetry (specific rotation) and Chiral SFC.

4.2. Biochemical Binding Assay (TR-FRET)
Objective: Measure the affinity (

or

) of the molecule for BRD4.

Protocol:

Reagents: Recombinant BRD4 (BD1/BD2) tagged with His/GST; Biotinylated acetyl-

histone peptide; Europium-labeled anti-GST antibody; Streptavidin-APC.[1][2]

Reaction: Incubate (R)-1,3-dimethyl-piperazin-2-one (serial dilutions) with BRD4 and the

peptide probe.

Readout: The inhibitor displaces the peptide. Loss of FRET signal (Europium

APC) indicates binding.[2]
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Data Analysis: Fit to a 4-parameter logistic model. Expect

in the low nanomolar range for bivalent derivatives (e.g., <5 nM for AZD5153).[2]

4.3. Cellular Target Engagement (FRAP)
Objective: Confirm the molecule enters the nucleus and binds chromatin-bound BRD4.

Protocol:

Transfection: Express GFP-BRD4 in U2OS cells.

Treatment: Treat cells with the compound (e.g., 1 µM).[1]

Photobleaching: Bleach a nuclear region using a laser.[1]

Measurement: Measure the recovery rate of fluorescence.

Interpretation: Rapid recovery indicates the inhibitor has displaced BRD4 from chromatin

(increased mobility).[1][2] Slower recovery implies BRD4 remains bound to chromatin.

Comparative Data: Monovalent vs. Bivalent
The table below highlights why the (R)-1,3-dimethyl-piperazin-2-one scaffold is superior when

used in a bivalent format (like AZD5153) compared to classic monovalent inhibitors.
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Feature
Monovalent
Inhibitor (e.g., JQ1)

Bivalent Scaffold
(AZD5153)

Mechanistic
Advantage

Pharmacophore Triazolodiazepine
(R)-1,3-Dimethyl-

piperazin-2-one (x2)

Piperazinone allows

optimal linker

attachment.[1][2]

Binding Mode 1:1 Stoichiometry
1:1 (Intramolecular

Clamp)

"Clamp" mode

increases residence

time.[1][2]

BRD4 Affinity (

)
~50-100 nM < 1 nM (Picomolar)

Chelate effect drives

potency.[1][2]

c-MYC Suppression Transient Sustained
Durable epigenetic

remodeling.[1][2]

Stereochemistry (S)-isomer active (R)-isomer active
Specific fit to ZA

channel.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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